Bisandrographolide

TRP Channels Pain Research Ion Channel Pharmacology
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C40H56O8
Molecular Weight 664.9 g/mol
Cat. No. B15580127
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameBisandrographolide
Molecular FormulaC40H56O8
Molecular Weight664.9 g/mol
Structural Identifiers
InChIInChI=1S/C40H56O8/c1-23-7-11-31-37(3,16-13-33(43)39(31,5)21-41)28(23)10-9-25-19-30(48-35(25)45)27(26-15-18-47-36(26)46)20-29-24(2)8-12-32-38(29,4)17-14-34(44)40(32,6)22-42/h9-10,15,19,27-34,41-44H,1-2,7-8,11-14,16-18,20-22H2,3-6H3/b10-9+/t27?,28-,29-,30?,31+,32+,33-,34-,37+,38+,39+,40+/m1/s1
InChIKeyWQHWOZANSOUSAY-LZBAHHAZSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





Bisandrographolide Procurement Guide: Structural Identity and Core Characteristics


Bisandrographolide refers to a class of ent-labdane diterpenoid dimers isolated primarily from Andrographis paniculata, distinct from the more abundant monomeric andrographolide [1]. These compounds feature complex dimeric structures, often incorporating a spiroketal moiety fused with a ketal-γ-lactone unit, which confers unique stereochemical and pharmacological properties [2].

Dimeric ent-labdane scaffold for TRPV channel studies
Complex spiroketal-γ-lactone architecture differentiates from monomeric andrographolide
Supports TRPV4- and CES2-focused pathway research

Why Andrographolide and Other Monomers Cannot Substitute for Bisandrographolide in Research


Generic substitution of bisandrographolide with monomeric andrographolide or other in-class compounds is scientifically invalid due to fundamentally divergent primary mechanisms of action and molecular target selectivity. While andrographolide acts as an NF-κB inhibitor [1], bisandrographolide A (BAA) functions as a potent and selective agonist of the TRPV4 ion channel, a target not engaged by its monomeric counterpart [2]. This divergence in target engagement necessitates distinct experimental design and invalidates functional equivalence assumptions.

Bisandrographolide
Reported TRPV4 channel agonist activity
CES2 inhibition context supported by reported data
Monomeric Andrographolide
No TRPV4 engagement; NF-κB pathway modulator
Target engagement divergence may preclude functional substitution

Bisandrographolide Product-Specific Quantitative Evidence for Scientific Selection


Bisandrographolide A vs. Andrographolide: Divergent TRPV4 Channel Activation

Bisandrographolide A (BAA) demonstrates a qualitatively distinct mechanism from andrographolide. BAA selectively activates the TRPV4 ion channel, while andrographolide is completely inactive at this target [1].

TRPV4 activation divergence
Head-to-head
BAA EC50 790–950 nM vs. monomer inactive
TRPV4 pathway activation context
Calcium imaging in HEK293T-TRPV4
TRP Channels Pain Research Ion Channel Pharmacology

Bisandrographolide A: TRPV4 Selectivity Profile Against Related Vanilloid Channels

Bisandrographolide A (BAA) exhibits high selectivity for TRPV4 over other closely related vanilloid TRP subfamily members, a critical attribute for minimizing off-target effects in functional assays [1].

Vanilloid subtype selectivity
Head-to-head
No activation/block of TRPV1-3 at TRPV4-active concentrations
Off-target review for TRPV4-specific readouts
Heterologous TRPV1-4 expression
TRP Channel Selectivity Drug Discovery Pharmacological Profiling

Bisandrographolide G: Potent Human Carboxylesterase 2 (CES2) Inhibition

Bisandrographolide G, a novel 15-spiro diterpenoid dimer, demonstrates potent inhibition of human carboxylesterase 2 (CES2), an enzyme critical for prodrug activation and lipid metabolism, providing a specific tool for CES2 studies [1].

CES2 inhibition potency
Class-level
IC50 4.61 μM; Ki 8.88 μM (mixed-competitive)
Supports CES2 inhibition assay context
Human CES2 in vitro enzyme assay
Carboxylesterase Drug Metabolism Pharmacokinetics

Bisandrographolide A vs. Andrographolide: Differential Binding Affinity for Zika Virus Protease

In silico docking studies predict that Bisandrographolide A possesses a higher binding affinity for the Zika virus NS2B-NS3 protease compared to andrographolide, suggesting it as a more promising starting point for antiviral development [1].

ZIKV protease docking
Cross-study
BAA −11.7 vs. monomer −10.2 kcal/mol
In silico screening prioritization context
AutoDock simulation; requires assay validation
Antiviral Research Molecular Docking Zika Virus

Bisandrographolide E: Unprecedented Dimeric Scaffold with Selective TRPV Channel Activation

Bisandrographolide E represents the first labdane dimer with an unprecedented tricyclic system, and this unique structure correlates with selective activation of TRPV1-4 channels, a property not shared by simpler andrographolide derivatives [1].

Dimeric scaffold uniqueness
Class-level
First tricyclic labdane dimer; stereochemistry-dependent TRPV1-4 activation
TRPV channel structural biology tool context
Data to verify; class-level inference
Natural Product Chemistry TRP Channels Structural Biology

Bisandrographolide: Validated Application Scenarios in Scientific Research


TRPV4 Channel Pharmacology and Pain Research

Bisandrographolide A is the validated choice for experiments requiring selective TRPV4 activation, with a defined EC50 of 790–950 nM and no cross-reactivity with TRPV1-3 [1]. This specificity is crucial for studies investigating TRPV4's role in mechanosensation, osmoregulation, and inflammatory pain, where off-target effects could confound results.

Human Carboxylesterase 2 (CES2) Inhibition and Prodrug Activation Studies

Bisandrographolide G is the appropriate selection for research focused on human CES2, a key enzyme in drug metabolism. Its potent inhibition (IC50 = 4.61 μM) and defined mixed-competitive mechanism (Ki = 8.88 μM) provide a quantitative tool for modulating CES2 activity in vitro, with implications for prodrug activation and lipid homeostasis studies [2].

Antiviral Lead Identification Against Zika Virus

Bisandrographolide A should be prioritized for antiviral screening campaigns targeting Zika virus NS2B-NS3 protease. Its superior in silico binding affinity (-11.7 kcal/mol) compared to andrographolide (-10.2 kcal/mol) positions it as a higher-potential lead candidate for further in vitro validation and mechanism-of-action studies [3].

Application
Selection Property
Validation Focus
TRPV4 channel physiology studies
TRPV4-selective agonist context
Pathway response and subtype selectivity review
CES2-mediated metabolism research
CES2 inhibition assay context
Enzyme kinetics and prodrug activation profiling
Antiviral target screening
In silico docking prioritization
NS2B-NS3 protease inhibition assay validation
Quote Request

Request a Quote for Bisandrographolide

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.